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Introduction

Aluminum Chlorohydrate (ACH) is a highly effective primary coagulant used in water
purification and wastewater treatment processes.[1][2][3] Its efficacy stems from its ability to
neutralize the surface charge of suspended patrticles, leading to their aggregation into larger,
settleable flocs.[4][5] This process, known as flocculation, is critical for removing turbidity,
suspended solids, and other contaminants from water.[2][5] This application note provides a
detailed protocol for evaluating the flocculation efficiency of ACH, enabling researchers to
determine optimal dosage and conditions for their specific applications.

The primary method for evaluating flocculation efficiency is the jar test.[6][7][8] This
standardized procedure simulates the coagulation and flocculation processes of a full-scale
water treatment plant, allowing for the systematic evaluation of coagulant performance under
various conditions.[7][8][9] Key parameters assessed include turbidity reduction, floc size and
settling characteristics, and the influence of pH and ACH dosage.[10][11]
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Mechanism of Action

When added to water, Aluminum Chlorohydrate hydrolyzes to form positively charged
polynuclear aluminum species.[1] These species interact with and neutralize the negatively
charged colloidal particles present in the water, such as clays, silts, and organic matter.[1][4]
This charge neutralization destabilizes the suspended patrticles, allowing them to aggregate.
The polymeric nature of ACH further enhances flocculation by bridging multiple particles
together, forming larger, more robust flocs that settle more rapidly.[4]

Experimental Protocol: Jar Testing for ACH
Flocculation Efficiency

This protocol outlines the standardized jar test procedure to determine the optimal dosage of
Aluminum Chlorohydrate for effective flocculation.

1. Materials and Equipment:

o Standard Jar Test Apparatus (e.g., Phipps & Bird) with multiple stirring paddles
o Beakers (1000 mL)

» Pipettes and graduated cylinders

o Turbidimeter

e pH meter

e Aluminum Chlorohydrate (ACH) stock solution (e.g., 1 g/L)

o Raw water sample

e Acids and bases for pH adjustment (e.g., 0.1M HCIl and 0.1M NaOH)

2. Preparation of ACH Stock Solution:

o To prepare a 1 g/L (0.1% wi/v) stock solution, accurately weigh 1 gram of ACH and dissolve it
in distilled water to a final volume of 1000 mL.[7]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b16327718/docs?utm_src=pdf-body#application-note-evaluating-the-flocculation-efficiency-of-aluminum-chlorohydrate
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/treatment-chemicals/aluminium-chlorohydrate
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/treatment-chemicals/aluminium-chlorohydrate
https://www.nbinno.com/article/water-treatment-agents/the-chemistry-of-clean-water-understanding-aluminum-chlorohydrate-as-a-flocculant-aq
https://www.nbinno.com/article/water-treatment-agents/the-chemistry-of-clean-water-understanding-aluminum-chlorohydrate-as-a-flocculant-aq
https://www.benchchem.com/product/b16327718/docs?utm_src=pdf-body#application-note-evaluating-the-flocculation-efficiency-of-aluminum-chlorohydrate
https://www.benchchem.com/product/b16327718/docs?utm_src=pdf-body#application-note-evaluating-the-flocculation-efficiency-of-aluminum-chlorohydrate
https://www.sugarprocesstech.com/jar-test-procedure-water-treatment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16327718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» For liquid ACH solutions, the specific gravity and concentration must be considered to
calculate the required volume for the stock solution.[7]

3. Jar Test Procedure: a. Sample Preparation: Fill six 1000 mL beakers with the raw water
sample.[12] Place one beaker under each stirring paddle of the jar test apparatus. b. Initial
Measurements: Measure and record the initial turbidity and pH of the raw water sample. c.
Coagulant Dosing: While the paddles are stirring at a rapid mix speed (e.g., 100-120 rpm), add
varying dosages of the ACH stock solution to five of the beakers.[9][12] The sixth beaker will
serve as a control with no ACH added.[12] Typical ACH doses can range from 3 to 100 mg/L.[1]
d. Rapid Mix (Coagulation): Continue the rapid mix for 1 minute to ensure complete dispersion
of the coagulant.[9][12] e. Slow Mix (Flocculation): Reduce the stirring speed to a slow mix
(e.g., 20-40 rpm) for 15-20 minutes.[9][10][12] This gentle agitation promotes the formation of
flocs. f. Sedimentation: Stop the stirring and allow the flocs to settle for a predetermined period,
typically 30 minutes.[9] g. Final Measurements: After sedimentation, carefully collect a
supernatant sample from the top of each beaker and measure the final turbidity and pH.

4. Data Analysis and Interpretation:
o Calculate the percent turbidity removal for each ACH dosage using the following formula:
o % Turbidity Removal = ((Initial Turbidity - Final Turbidity) / Initial Turbidity) * 100

e The optimal ACH dosage is the one that achieves the desired turbidity reduction with the
minimal amount of coagulant.

e Observe and record the characteristics of the floc in each beaker during the slow mix and
settling phases (e.g., size, density, and settling rate).

Data Presentation

The quantitative data from the jar test should be summarized in a structured table for easy
comparison.
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Beaker
No.

ACH
Dosage
(mglL)

Initial
pH

Final pH

Initial
Turbidit
y (NTU)

Final
Turbidit
y (NTU)

%
Turbidit
y
Remova
|

Floc
Charact
eristics

1
(Control)

7.2

7.1

50.5

48.2

4.6%

No
visible

floc

10

7.2

6.9

50.5

15.1

70.1%

Small,

fine floc

20

7.2

6.8

50.5

5.3

89.5%

Medium,
distinct

floc

30

7.2

6.7

50.5

1.8

96.4%

Large,
dense

floc

40

7.2

6.6

50.5

21

95.8%

Large,
but
slightly
re-
disperse
d

50

7.2

6.5

50.5

2.5

95.0%

Overdos
ed, poor

settling

Note: The data presented in this table is for illustrative purposes only. Actual results will vary

depending on the raw water quality and experimental conditions.

Visualizations

Diagram of the Jar Test Experimental Workflow:

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16327718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Prepare Raw Water Sample Prepare ACH Stock Solution

Jar Test Procedure

Fill Beakers with Raw Water

:

Measure Initial
Turbidity & pH

'y

Add Varying ACH Dosages

Y
Rapid Mix (1 min @ 100-120 rpm)

:

Slow Mix (15-20 min @ 20-40 rpm)

:

Sedimentation (30 min)

l

Measure Final
Turbidity & pH

Anavlysis

Calculate % Turbidity Removal

:

Determine Optimal Dosage

Click to download full resolution via product page

Caption: Workflow for evaluating ACH flocculation efficiency.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b16327718/docs?utm_src=pdf-body-img#application-note-evaluating-the-flocculation-efficiency-of-aluminum-chlorohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16327718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diagram of Aluminum Chlorohydrate Flocculation Mechanism:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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